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Compound of Interest

Compound Name: BMS-351

Cat. No.: B606230 Get Quote

For research, scientific, and drug development professionals, the following provides immediate

and essential safety and logistical information for handling BMS-351, a potent and selective,

nonsteroidal CYP17A1 lyase inhibitor intended for research use only.[1]

Given that a specific Safety Data Sheet (SDS) for BMS-351 is not readily available in the public

domain, these guidelines are based on best practices for handling novel, potent research

compounds. It is imperative to treat BMS-351 with a high degree of caution.

Personal Protective Equipment (PPE)
All personnel must wear appropriate PPE to prevent skin and eye contact, inhalation, and

ingestion.[2] The following table summarizes the required PPE for various tasks involving BMS-
351.
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Task Required Personal Protective Equipment

Handling of solid compound (weighing,

aliquoting)

- Impermeable disposable gloves (Nitrile or

Neoprene)[2]- Fluid-resistant lab coat, fully

buttoned[2]- Eye protection (safety glasses with

side shields or safety goggles)[2]- Particulate

respirator (e.g., N95 or higher) if not handled in

a fume hood

Preparation of solutions

- Impermeable disposable gloves (Nitrile or

Neoprene)[2]- Fluid-resistant lab coat, fully

buttoned[2]- Eye protection (safety goggles or a

face shield)[2]- Work should be conducted in a

certified chemical fume hood

General laboratory work with dilute solutions
- Impermeable disposable gloves[2]- Lab

coat[2]- Safety glasses[2]

Spill cleanup

- Double-gloving (impermeable disposable

gloves)[2]- Fluid-resistant lab coat or disposable

gown[2]- Safety goggles and a face shield[2]-

Appropriate respiratory protection

Waste disposal
- Impermeable disposable gloves[2]- Lab

coat[2]- Safety glasses[2]

Important Note: Disposable gloves should never be washed or reused. All PPE must be

removed before leaving the laboratory.[2]

Engineering Controls
Chemical Fume Hood: All work that may generate dust or aerosols of BMS-351, including

weighing, reconstituting, and preparing solutions, must be conducted in a certified chemical

fume hood.

Ventilation: Ensure adequate general laboratory ventilation.

Handling and Storage
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Storage: BMS-351 should be stored in a cool, dry, and dark place. For short-term storage

(days to weeks), 0-4°C is recommended. For long-term storage (months to years), -20°C is

advised.[1]

Handling: Avoid creating dust. Use appropriate tools for weighing and transferring the solid

compound.

Solutions: Prepare solutions fresh as needed. If storing solutions, ensure they are in a tightly

sealed container and stored at the recommended temperature.

Emergency Procedures
In the event of an exposure or spill, follow these procedures:
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Incident First Aid and Emergency Response

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[3] Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[3] Seek

immediate medical attention.

Inhalation

Move the individual to fresh air.[3] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

[3] Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb liquid

spills with an inert material (e.g., vermiculite,

sand). For solid spills, carefully sweep or

vacuum, avoiding dust generation. Place all

contaminated materials into a sealed container

for disposal.

Disposal Plan
All waste containing BMS-351 must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE, in a designated, labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing BMS-351 in a designated, labeled

hazardous waste container. Do not pour down the drain.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety office, following all local, state, and federal regulations.
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Experimental Workflow
The following diagram outlines the standard workflow for handling BMS-351 in a research

setting.
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BMS-351 Handling Workflow
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Caption: Workflow for the safe handling of BMS-351.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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